Cas no 76574-50-0 (5-Pyrimidinecarboxaldehyde,4-amino-2-(trifluoromethyl)-)

• Product Name: 5-Pyrimidinecarboxaldehyde,4-amino-2-(trifluoromethyl)-
• CAS No: 76574-50-0
• MF: C₆H₄F₃N₃O
• MW: 191.110671043396
• CID: 561418
• PubChem ID: 53426354
• Update Time: 2025-04-19

5-Pyrimidinecarboxaldehyde,4-amino-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,4-amino-2-(trifluoromethyl)-
• 4-AMINO-2-(TRIFLUOROMETHYL)PYRIMIDINE-5-CARBALDEHYDE
• DTXSID00699195
• AB76558
• CCUCOUJCNASVHL-UHFFFAOYSA-N
• 76574-50-0
• SCHEMBL18187558

• Inchi： 1S/C6H4F3N3O/c7-6(8,9)5-11-1-3(2-13)4(10)12-5/h1-2H,(H2,10,11,12)
• InChI Key： CCUCOUJCNASVHL-UHFFFAOYSA-N
• SMILES： FC(C1N=CC(C=O)=C(N)N=1)(F)F

Computed Properties

• Exact Mass: 191.03072
• Monoisotopic Mass: 191.03064625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 68.87